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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines
for heptyl propionate. The information is intended for use by researchers, scientists, and
professionals in drug development who may work with this chemical. This document
summarizes known physical and chemical properties, toxicological data (where available), and
recommended procedures for safe handling, storage, and emergency response.

Chemical and Physical Properties

Heptyl propionate is an ester with a characteristic fruity odor. A summary of its key physical
and chemical properties is presented in the table below.
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Property Value

CAS Number 2216-81-1

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Boiling Point 210 °C

Flash Point 79.8 °C (Closed Cup)
Density 0.874 g/cm?3

Vapor Pressure

0.2 mmHg at 25°C

Appearance

Colorless liquid

Toxicological Data

A significant data gap exists for the acute toxicological properties of heptyl propionate. The

available information is summarized below. It is crucial to handle this substance with care,

assuming potential for irritation until comprehensive data becomes available.

Toxicological Endpoint

Result

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Not classified.[1] No specific data available.

Serious Eye Damage/Irritation

Not classified.[1] No specific data available.

Hazard Classification and Safety Precautions

Heptyl propionate is classified as a combustible liquid.[1]

GHS Classification:
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Warning
Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

o P403+P235: Store in a well-ventilated place. Keep cool.[1]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Experimental Protocols for Toxicological
Assessment

Due to the lack of specific toxicological data for heptyl propionate, this section outlines the
standard OECD (Organisation for Economic Co-operation and Development) guidelines for the
experimental protocols that would be used to determine its acute toxicity and irritation potential.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.

e Principle: A single dose of the substance is administered orally to a group of experimental
animals. Observations of effects and mortality are made over a period of time.

o Methodology:
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o Animal Selection: Typically, young adult rats of a single sex (usually females) are used.

o Dosage: Arange of dose levels is used to determine the dose that causes mortality in 50%
of the test animals (LD50).

o Administration: The substance is administered by gavage in a single dose.

o Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity
and mortality.

o Endpoints: The primary endpoint is the LD50 value. Clinical signs of toxicity, body weight
changes, and gross pathological findings are also recorded.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test provides information on health hazards likely to arise from a single dermal exposure to
a substance.

¢ Principle: A single dose of the substance is applied to the skin of experimental animals.
o Methodology:
o Animal Selection: Albino rabbits or rats are typically used.

o Dosage: A limit test at a high dose (e.g., 2000 mg/kg) is often performed first. If toxicity is
observed, a full dose-response study is conducted.

o Application: The substance is applied to a shaved area of the back and covered with a
porous gauze dressing for 24 hours.

o Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

o Endpoints: The dermal LD50 is determined. Skin irritation at the site of application is also
evaluated.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test assesses the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

 Principle: The substance is applied to a small area of the skin of a single animal.
o Methodology:
o Animal Selection: Albino rabbits are the preferred species.

o Application: A small amount of the substance (0.5 mL for liquids) is applied to a patch of
shaved skin and covered for 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.

o Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
e Principle: A single dose of the substance is applied to one eye of an experimental animal.
o Methodology:

o Animal Selection: Albino rabbits are used.

o Application: A small amount of the substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.

o Scoring: Lesions are scored to provide an overall assessment of eye irritation.

Safe Handling and Storage
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Given its classification as a combustible liquid and the lack of comprehensive toxicity data, the
following handling and storage procedures are recommended.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are recommended.

« Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

Handling

» Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Keep away from all sources of ignition, including open flames, sparks, and hot surfaces.[2]

Ground and bond containers when transferring the liquid to prevent static discharge.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Storage

» Store in a cool, dry, well-ventilated area away from incompatible materials and ignition
sources.

o Keep containers tightly closed when not in use.
e Store in approved containers, such as those made of glass or chemically resistant plastic.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
sand.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may
explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

A logical workflow for responding to a chemical spill is outlined below.
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Caption: Workflow for Chemical Spill Response.
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Logical Relationships in Safety Handling

The following diagram illustrates the logical relationships between hazard identification, risk
assessment, and control measures for the safe handling of heptyl propionate.

Hazard Identification
(Combustible Liquid, Unknown Toxicity)

Risk Assessment
(Fire, Exposure)

Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles)

Safe Handling and Storage
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Caption: Logical Flow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids
| Environmental Health & Safety | University of Nevada, Reno [unr.edu]

o 2. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]

 To cite this document: BenchChem. [Heptyl Propionate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594045#heptyl-propionate-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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